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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pigment Red 21 (C.I. 12300), a

monoazo pigment widely utilized in various industrial applications. This document details its

chemical and physical properties, a plausible synthesis protocol, methods for its

characterization, and an assessment of its toxicological profile.

Chemical and Physical Properties
Pigment Red 21, with the molecular formula C23H16ClN3O2, is chemically identified as 4-[(2-

Chlorophenyl)azo]-3-hydroxy-N-phenyl-2-naphthalenecarboxamide.[1] It is a synthetic organic

pigment belonging to the Naphthol AS pigment class.[2] The compound appears as a brilliant

yellow-red powder.[3]

Table 1: Physicochemical Properties of Pigment Red 21
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Property Value Reference(s)

IUPAC Name

4-[(2-Chlorophenyl)azo]-3-

hydroxy-N-phenyl-2-

naphthalenecarboxamide

[1][4]

C.I. Name Pigment Red 21 [3]

C.I. Number 12300 [3]

CAS Number 6410-26-0 [1][3]

Molecular Formula C23H16ClN3O2 [1][3]

Molecular Weight 401.85 g/mol [1]

Appearance Brilliant yellow-red powder [3]

Melting Point 241 °C [3]

Solubility
Insoluble in water, poor solvent

resistance.
[5]

Heat Resistance Stable up to 150-160 °C

Synthesis of Pigment Red 21
The synthesis of Pigment Red 21 is a two-step process involving diazotization followed by an

azo coupling reaction.[3]

Logical Workflow for the Synthesis of Pigment Red 21
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Caption: Synthesis workflow of Pigment Red 21.

Experimental Protocol: Synthesis
Step 1: Diazotization of o-Chloroaniline

In a beaker, prepare a solution of o-chloroaniline in aqueous hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add an aqueous solution of sodium nitrite dropwise to the cooled o-chloroaniline

solution. Maintain the temperature below 5 °C throughout the addition.

Continue stirring for 30 minutes after the addition is complete to ensure the full formation of

the o-chlorophenyl diazonium chloride salt.

Step 2: Azo Coupling Reaction

In a separate beaker, dissolve 3-Hydroxy-N-phenyl-2-naphthamide (Naphthol AS) in an

aqueous solution of sodium hydroxide.
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Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the cold Naphthol AS

solution with vigorous stirring.

A brightly colored precipitate of Pigment Red 21 will form immediately.

Continue stirring for 1-2 hours to ensure the completion of the coupling reaction.

Filter the precipitate, wash it thoroughly with water until the filtrate is neutral, and then dry the

pigment in an oven at a controlled temperature (e.g., 60-80 °C).

Characterization of Pigment Red 21
The synthesized pigment can be characterized using various analytical techniques to confirm

its structure and purity.

Experimental Workflow for Characterization
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Caption: Analytical workflow for Pigment Red 21.

Experimental Protocols: Characterization
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Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Sample Preparation: A small amount of the dry pigment is mixed with KBr powder and

pressed into a pellet. Alternatively, an ATR-FTIR can be used with the neat pigment powder.

Instrumentation: A standard FTIR spectrometer.

Analysis: The spectrum is recorded in the range of 4000-400 cm⁻¹. Expected characteristic

peaks include those for N-H stretching (amide), C=O stretching (amide), C=C stretching

(aromatic rings), and the N=N stretching of the azo group. The FTIR spectra of Naphthol AS

pigments typically show secondary amide absorptions around 1675 and 1547 cm⁻¹.[6]

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the pigment and for quantitative analysis.

Sample Preparation: A dilute solution of the pigment is prepared in a suitable solvent (e.g.,

dimethylformamide or N-methylpyrrolidone) and filtered through a 0.45 µm filter.

Instrumentation: An HPLC system with a C18 reverse-phase column and a UV-Vis or Diode

Array Detector (DAD).

Mobile Phase: A gradient of acetonitrile and water with a suitable buffer is commonly used for

the separation of azo pigments.

Analysis: The retention time and the UV-Vis spectrum of the eluting peak are compared with

a standard of Pigment Red 21 for identification and quantification.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight of the pigment.

Instrumentation: HPLC coupled with a mass spectrometer (HPLC-MS) with an electrospray

ionization (ESI) source is a common technique for the analysis of dyes and pigments.[7]
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Analysis: The mass spectrum should show a prominent peak corresponding to the molecular

ion [M+H]⁺ or [M-H]⁻ of Pigment Red 21 (C23H16ClN3O2, MW = 401.85).

Toxicological Assessment
Pigment Red 21 is an azo pigment, and while the acute toxicity of this class of compounds is

generally low, there is a potential for the reductive cleavage of the azo bond to form aromatic

amines, some of which may have toxicological concerns.

Table 2: Summary of Toxicological Data for Azo Pigments

Endpoint Observation Reference(s)

Acute Toxicity Generally low.

Carcinogenicity

No data available for Pigment

Red 21. Studies on other azo

pigments have not shown

carcinogenic potential in

animals.

Mutagenicity

No data available for Pigment

Red 21. Some azo dyes can

be mutagenic after metabolic

reduction.

Metabolism

The azo linkage can be

reductively cleaved by

intestinal microflora and liver

enzymes to form aromatic

amines.

Experimental Protocols: Toxicological Evaluation
In Vitro Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of the pigment and its metabolic products.
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Methodology: Strains of Salmonella typhimurium are exposed to various concentrations of

Pigment Red 21, both with and without a metabolic activation system (S9 fraction from rat

liver). The number of revertant colonies is counted to determine the mutagenic activity.

In Vivo Rodent Carcinogenicity Study

Objective: To evaluate the long-term carcinogenic potential.

Methodology: A two-year feeding study in rats and mice, as described in the National

Toxicology Program technical reports for other pigments like C.I. Pigment Red 23, would be

a standard approach.[8] Animals are administered diets containing different concentrations of

the pigment, and the incidence of tumors is monitored.

Applications
Pigment Red 21 is primarily used as a colorant in a variety of industrial products.

Inks: It is used in the formulation of printing inks.[9]

Paints and Coatings: It finds application in industrial paints and coatings.[9]

Textiles: Used in textile printing and dyeing.[9]

Other: It can also be used for coloring soap products.[9]

Conclusion
Pigment Red 21 is a commercially important monoazo pigment with a well-defined chemical

structure and synthesis pathway. Its characterization can be achieved through a combination of

spectroscopic and chromatographic techniques. While its acute toxicity is low, further research

into its long-term toxicological effects, particularly concerning the metabolic cleavage of the azo

bond, is warranted for a complete risk assessment, especially in applications where human

exposure is possible. This guide provides a foundational understanding for researchers and

professionals working with this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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